Cas no 256222-11-4 (N-Methylnaphthalen-1-amine;hydroiodide)

• Product Name: N-Methylnaphthalen-1-amine;hydroiodide
• CAS No: 256222-11-4
• MF: C₁₁H₁₂IN
• MW: 285.124155044556
• CID: 4642465
• PubChem ID: 134363452
• Update Time: 2025-06-09

N-Methylnaphthalen-1-amine;hydroiodide Chemical and Physical Properties

Names and Identifiers

• N-Methylnaphthalen-1-amine;hydroiodide
• 1-Naphthylmethylamine iodide
• N-METHYLNAPHTHALEN-1-AMINE HYDROIODIDE
• G85949
• SCHEMBL19990734
• 256222-11-4

• Inchi： 1S/C11H11N.HI/c1-12-11-8-4-6-9-5-2-3-7-10(9)11;/h2-8,12H,1H3;1H
• InChI Key： MNHAFICGBHINQF-UHFFFAOYSA-N
• SMILES： I.N(C)C1C=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 285.00145 g/mol
• Monoisotopic Mass: 285.00145 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• Molecular Weight: 285.12

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on N-Methylnaphthalen-1-amine;hydroiodide

Comprehensive Analysis of N-Methylnaphthalen-1-amine Hydroiodide (CAS 256222-11-4): Properties, Applications, and Industry Insights

N-Methylnaphthalen-1-amine hydroiodide (CAS 256222-11-4) is a specialized organic compound with a molecular structure combining a naphthalene backbone, a methylamine substituent, and a hydroiodide counterion. This aromatic amine derivative has garnered attention in pharmaceutical and material science research due to its unique electronic properties and potential as a building block for advanced functional materials. The compound's iodide salt form enhances its solubility in polar solvents, making it particularly useful in synthetic applications where ionic intermediates are required.

Recent studies highlight the growing demand for naphthalene-based amines in optoelectronic devices, where their conjugated π-systems contribute to charge transport properties. Researchers are actively investigating N-Methylnaphthalen-1-amine derivatives as potential components in organic light-emitting diodes (OLEDs) and photovoltaic cells. The hydroiodide salt form (CAS 256222-11-4) offers distinct advantages in crystallization processes, a critical factor in device fabrication. Industry reports suggest a 15% annual growth in applications for similar amine-functionalized aromatic compounds in the electronics sector.

The synthesis of N-Methylnaphthalen-1-amine hydroiodide typically involves the methylation of 1-naphthylamine followed by salt formation with hydroiodic acid. This two-step process requires careful control of reaction conditions to ensure high purity, as even minor impurities can significantly affect the compound's performance in sensitive applications. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality verification of the final product (CAS 256222-11-4). Current Good Manufacturing Practice (cGMP) standards are increasingly being applied to the production of such high-purity organic intermediates to meet pharmaceutical industry requirements.

Environmental considerations for N-Methylnaphthalen-1-amine hydroiodide include its biodegradation profile and potential aquatic toxicity. Modern green chemistry approaches are being developed to minimize waste generation during synthesis of this and related naphthalene amine compounds. The scientific community has shown particular interest in enzymatic methylation methods that could reduce the environmental footprint of producing CAS 256222-11-4 and similar substances. These developments align with the broader industry shift toward sustainable chemical manufacturing practices.

In pharmacological research, the N-Methylnaphthalen-1-amine moiety has been explored as a scaffold for drug discovery, particularly in central nervous system targets. While the hydroiodide salt form (CAS 256222-11-4) itself may not be biologically active, its structural features make it valuable for medicinal chemistry studies. Recent patent literature reveals several applications of related compounds as kinase inhibitors and neurotransmitter analogs. The compound's aromatic amine group provides an excellent handle for further functionalization, enabling the creation of diverse molecular libraries for high-throughput screening.

Material scientists have identified N-Methylnaphthalen-1-amine hydroiodide as a potential precursor for conductive polymers and molecular semiconductors. The compound's ability to form stable charge-transfer complexes makes it interesting for developing novel electronic materials. Research published in advanced materials journals demonstrates how modifications to the naphthalene core can tune electronic properties for specific applications. CAS 256222-11-4 represents an important reference compound in this growing field of organic electronic materials.

Quality control standards for N-Methylnaphthalen-1-amine hydroiodide have become more stringent as its applications expand. International guidelines now specify testing protocols for residual solvents, heavy metals, and related substances in batches of CAS 256222-11-4. The pharmaceutical industry's adoption of quality by design (QbD) principles has influenced how this and other fine chemicals are characterized and documented. Analytical method development for such specialty organic salts remains an active area of research in analytical chemistry.

Storage and handling recommendations for N-Methylnaphthalen-1-amine hydroiodide emphasize protection from light and moisture to maintain stability. The compound's iodide component makes it particularly sensitive to oxidative degradation under certain conditions. Proper packaging for CAS 256222-11-4 typically involves amber glass containers with desiccants, following the same protocols established for other light-sensitive organic compounds. These precautions ensure the material retains its specified properties throughout its shelf life.

Future research directions for N-Methylnaphthalen-1-amine hydroiodide include exploring its potential in energy storage systems and as a ligand in catalytic processes. The compound's electron-rich aromatic system suggests possible applications in battery technologies and electrocatalysis. As the chemical industry continues to develop more sophisticated functional materials, CAS 256222-11-4 and its derivatives will likely play an important role in emerging technologies. Ongoing studies aim to better understand the structure-property relationships that make this class of compounds so versatile.